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Compound of Interest

Compound Name: 4,6-Dimethylindan

Cat. No.: B155056 Get Quote

4,6-Dimethylindan: A Technical Guide for
Researchers
An In-depth Examination of its Physicochemical Properties, Synthesis, and Potential Biological

Significance

This technical guide provides a comprehensive overview of 4,6-Dimethylindan, a substituted

indan derivative of interest to researchers in medicinal chemistry and drug development. This

document details its fundamental chemical properties, outlines a plausible experimental

protocol for its synthesis, and explores the potential biological activities and signaling pathways

associated with the broader class of indan derivatives.

Core Compound Information
CAS Number: 1685-82-1[1][2]

Molecular Formula: C₁₁H₁₄[1][2]

Physicochemical and Spectroscopic Data
A summary of key quantitative data for 4,6-Dimethylindan and a closely related isomer is

presented in the table below. Note that specific experimental spectroscopic data for 4,6-
Dimethylindan is not readily available in the public domain; therefore, data for a related

compound, 4,7-Dimethyl-indan-1-one, is included for comparative purposes.
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Property Value Source

Molecular Weight 146.23 g/mol [2]

CAS Number 1685-82-1 [1][2]

Molecular Formula C₁₁H₁₄ [1][2]

¹³C NMR of 4,7-Dimethyl-

indan-1-one (Reference)

Chemical shifts (ppm): Multiple

peaks, refer to source for full

spectrum.

SpectraBase

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 4,6-Dimethylindan is not

extensively documented in publicly accessible literature, a plausible route is via the Friedel-

Crafts alkylation of m-xylene. The following protocol is a representative method based on

general principles of this reaction.

Synthesis of 4,6-Dimethylindan via Friedel-Crafts
Alkylation
Objective: To synthesize 4,6-Dimethylindan by the alkylation of m-xylene.

Materials:

m-Xylene (1,3-dimethylbenzene)

3-Chloropropene (Allyl chloride)

Anhydrous Aluminum Chloride (AlCl₃)

Dry Dichloromethane (CH₂Cl₂)

Hydrochloric Acid (HCl), 2M solution

Saturated Sodium Bicarbonate (NaHCO₃) solution

Anhydrous Magnesium Sulfate (MgSO₄)
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Rotary evaporator

Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel,

etc.)

Magnetic stirrer and heating mantle

Procedure:

Reaction Setup: A dry, 500 mL three-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser, and a dropping funnel is set up in a fume hood. The apparatus is

protected from atmospheric moisture using drying tubes.

Reagent Addition: The flask is charged with anhydrous aluminum chloride (1.2 equivalents)

and dry dichloromethane (200 mL). The suspension is cooled to 0°C in an ice bath. A

solution of m-xylene (1.0 equivalent) in dry dichloromethane (50 mL) is added to the

dropping funnel.

Alkylation: The m-xylene solution is added dropwise to the stirred AlCl₃ suspension over 30

minutes, maintaining the temperature at 0°C. Subsequently, a solution of 3-chloropropene

(1.1 equivalents) in dry dichloromethane (50 mL) is added dropwise over 1 hour.

Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm

to room temperature and stirred for an additional 12-18 hours. The progress of the reaction

can be monitored by Thin Layer Chromatography (TLC).

Workup: The reaction mixture is carefully poured onto crushed ice with constant stirring. 2M

Hydrochloric acid is added to dissolve the aluminum salts. The organic layer is separated,

and the aqueous layer is extracted with dichloromethane (2 x 50 mL).

Purification: The combined organic extracts are washed with saturated sodium bicarbonate

solution (100 mL) and then with brine (100 mL). The organic layer is dried over anhydrous

magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a

rotary evaporator.

Final Product: The crude product is purified by column chromatography on silica gel using a

suitable eluent (e.g., hexane or a hexane/ethyl acetate gradient) to yield pure 4,6-
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Dimethylindan.

Characterization: The structure and purity of the synthesized 4,6-Dimethylindan should be

confirmed using spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Potential Biological Activity and Signaling Pathways
Specific biological activities and signaling pathways for 4,6-Dimethylindan have not been

extensively studied. However, the indan core structure and its derivatives, particularly

indanones, are recognized as privileged scaffolds in medicinal chemistry.[1][2]

General Biological Activities of Indan Derivatives
Derivatives of the indan scaffold have been reported to exhibit a wide range of biological

activities, including:

Anticancer Properties: Certain indanones have demonstrated potential as anticancer agents.

[1][2]

Antimicrobial and Antiviral Effects: The indan moiety is present in compounds with

antimicrobial and antiviral properties.[1][2]

Neuroprotective Effects: A notable example is Donepezil, an indanone derivative used in the

treatment of Alzheimer's disease, which acts as an acetylcholinesterase inhibitor.[1][2]

Given these precedents, 4,6-Dimethylindan could serve as a valuable starting point for the

design and synthesis of novel therapeutic agents.

Hypothetical Signaling Pathway
The diagram below illustrates a generalized signaling pathway that is often implicated in cancer

and inflammation, and which can be modulated by various small molecules. While not specific

to 4,6-Dimethylindan, it represents a plausible target for biologically active indan derivatives.
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Generalized Cell Signaling Pathway

Extracellular Signal
Receptor

Binds

Signaling Cascade (e.g., MAPK/ERK)

Activates

Transcription Factor (e.g., NF-κB)Phosphorylates Gene ExpressionRegulates Cellular Response (Proliferation, Inflammation)

Indan Derivative Inhibits

Synthesis and Characterization Workflow
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Conceptual Drug Discovery Workflow

Indan scaffold has biological activity
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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